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Compound of Interest

Compound Name: Cyp51-IN-17

Cat. No.: B15563333

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Cyp51-IN-17 is readily available. The

following guidance is based on best practices for handling novel chemical compounds of

unknown toxicity in a laboratory setting. It is imperative to treat Cyp51-IN-17 as a potentially

hazardous substance.

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Cyp51-IN-17. Adherence to these

procedures is vital for ensuring personnel safety and environmental compliance.

Personal Protective Equipment (PPE)
When handling Cyp51-IN-17, whether in solid form or in solution, the use of appropriate

personal protective equipment is mandatory.
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PPE Category Specification Rationale

Hand Protection

Nitrile gloves are

recommended. Ensure

compatibility with the solvents

being used.[1]

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[1]

To protect eyes from splashes

and aerosols.

Body Protection

A standard laboratory coat.[1]

Disposable gowns made of

polyethylene-coated

polypropylene may offer better

protection.[2]

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if handling

the powder outside of a

certified chemical fume hood.

[1][3]

To prevent inhalation of

airborne particles.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the compound.
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Procedure Guideline

Receiving

Upon receipt, inspect the container for any

damage or leaks. Log the chemical into your

inventory system, noting the date of receipt.

Handling

All handling of Cyp51-IN-17 should be

performed in a well-ventilated area, preferably

within a certified chemical fume hood to avoid

dust and aerosol formation.[3] Avoid contact

with skin and eyes.[3]

Storage

Store in a cool, dry, and well-ventilated area

away from heat sources and direct sunlight.[1]

Keep the container tightly closed.

Spill Cleanup

In case of a spill, evacuate non-essential

personnel. Use appropriate PPE, and clean the

spill using a damp cloth or a filtered vacuum for

dry solids to avoid dust generation.[4] Place

waste in a sealed, appropriately labeled

container for disposal.[4]

Disposal Plan
All waste containing Cyp51-IN-17 must be treated as hazardous waste.
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Waste Stream Disposal Procedure

Solid Waste

Unused solid Cyp51-IN-17 and contaminated

items (e.g., pipette tips, microcentrifuge tubes)

should be collected in a designated "Solid

Hazardous Waste" container.[1]

Liquid Waste

Liquid waste, such as solutions of Cyp51-IN-17

in solvents (e.g., DMSO), should be collected in

a designated "Liquid Hazardous Waste"

container. Segregate waste based on whether

the solvent is halogenated or non-halogenated.

[1] Do not dispose of aqueous solutions

containing this compound down the drain.[1]

Sharps Waste

Needles, syringes, or other sharps

contaminated with Cyp51-IN-17 should be

disposed of in a designated sharps container for

chemical contamination.[1]

Empty Containers

Empty containers should be managed as

hazardous waste unless properly

decontaminated by rinsing three times with a

suitable solvent (e.g., ethanol or acetone).[1]

The rinsate should be collected as hazardous

waste.[1]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of all hazardous waste.[1]

Experimental Protocols
The following is a generalized protocol for an in vitro assay involving a CYP51 enzyme, based

on studies of Aspergillus fumigatus CYP51.[5] This should be adapted based on the specific

goals of your experiment.

CYP51 Reconstitution Assay for Azole Inhibition Screening[5]

Preparation of Reaction Mixture:
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In a suitable reaction vessel, combine the following components:

0.5 µM CYP51 enzyme (in membrane preparation)

1 µM Cytochrome P450 Reductase (CPR)

Substrate (e.g., eburicol)

Buffer solution

For assays with purified CYP51 protein, include a lipid component like DLPC.[5]

Incubation:

Pre-incubate the reaction mixture at 37°C for 10 minutes.[5]

Initiation of Reaction:

Initiate the enzymatic reaction by adding 4 mM β-NADPHNa₄.[5]

Reaction Time:

Incubate the reaction with shaking at 37°C. The duration will vary depending on the

specific CYP51 enzyme and conditions (e.g., 4 minutes for H. sapiens CYP51, 15-60

minutes for A. fumigatus CYP51).[5]

Extraction of Metabolites:

Stop the reaction and extract the sterol metabolites using an organic solvent such as ethyl

acetate.[5]

Derivatization and Analysis:

Derivatize the extracted metabolites with an agent like N,O-

bis(trimethylsilyl)trifluoroacetamide.[5]

Analyze the derivatized products by gas chromatography-mass spectrometry (GC-MS).[5]

Inhibition Studies (IC₅₀ Determination):
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To determine the 50% inhibitory concentration (IC₅₀) of an azole compound, perform the

assay with varying concentrations of the inhibitor.

Compare the results to a control without the inhibitor to calculate the IC₅₀ value.
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Caption: Experimental workflow for handling Cyp51-IN-17.
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Caption: Role of CYP51 in the sterol biosynthesis pathway and its inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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